molecular formula C5H10O2 B166776 Tert-butyl formate CAS No. 762-75-4

Tert-butyl formate

Cat. No. B166776
CAS RN: 762-75-4
M. Wt: 102.13 g/mol
InChI Key: RUPAXCPQAAOIPB-UHFFFAOYSA-N
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Description

Tert-butyl formate, also known as formic acid tert-butylester and TBF, is an organic chemical compound with the molecular formula C5H10O2 . It is one of the possible daughter products of methyl tert-butyl ether biodegradation .


Synthesis Analysis

Tert-butyl formate can be synthesized during the decomposition of methyl tert-butyl ether (MTBE) . It can also be used as a reagent in the direct carbonylation of benzyl halides in the presence of a rhodium catalyst .


Molecular Structure Analysis

The molecular structure of Tert-butyl formate consists of a formate group (HCOO-) attached to a tert-butyl group (C(CH3)3). The molecular weight is 102.13 g/mol .


Chemical Reactions Analysis

Tert-butyl formate can participate in various chemical reactions. For instance, it can be used as a reagent in the direct carbonylation of benzyl halides in the presence of a rhodium catalyst .


Physical And Chemical Properties Analysis

Tert-butyl formate is a liquid at room temperature with a density of 0.872 g/mL at 25 °C . It has a boiling point of 82-83 °C . The refractive index n20/D is 1.379 (lit.) .

Scientific Research Applications

Organic Synthesis

  • Application Summary : Tert-butyl formate is used as a reagent in the direct carbonylation of benzyl halides in the presence of a rhodium catalyst .

Polymerization

  • Application Summary : Tert-butyl formate is involved in the preparation of low-dielectric polyimide films, which are significant in the microelectronics industry .

Microelectronics

  • Application Summary : In the microelectronics field, tert-butyl formate-derived polyimide films are used due to their low dielectric properties .

Medicinal Chemistry

  • Application Summary : Tert-butyl formate plays a role in the synthesis of complex medicinal compounds, acting as an intermediate or a protective group .

Environmental Science

  • Application Summary : Tert-butyl formate is studied for its environmental fate, particularly as a degradation product of methyl tert-butyl ether (MTBE) and its subsequent hydrolysis .

Industrial Applications

  • Application Summary : Tert-butyl formate is used in industrial processes as a solvent and reagent due to its chemical properties .

Aerobic Oxidation

  • Application Summary : Tert-butyl formate is used in aerobic oxidation reactions as a source of oxygen .

Nitration Reactions

  • Application Summary : The compound serves as a reagent in nitration reactions, introducing nitro groups into organic molecules .

Protective Group Chemistry

  • Application Summary : It acts as a protective group for aldehydes and ketones during complex synthetic procedures .

Solvent Applications

  • Application Summary : As a solvent, tert-butyl formate is used due to its favorable properties, such as low toxicity and high volatility .

Analytical Chemistry

  • Application Summary : Tert-butyl formate is utilized in analytical methods for the derivatization of analytes to enhance detection sensitivity .

Biochemistry

  • Application Summary : In biochemistry, tert-butyl formate is explored for its potential role in enzyme-mediated transformations .

Atmospheric Chemistry

  • Application Summary : Tert-butyl formate is a product of the atmospheric oxidation of ethers, particularly methyl tert-butyl ether (MTBE), and plays a role in atmospheric chemical processes .
  • Results and Outcomes : The oxidation of tert-butyl formate by OH radicals results in products like acetone, formaldehyde, and CO2, which are significant for understanding atmospheric chemistry and pollution .

Environmental Fate of MTBE

  • Application Summary : The environmental fate of MTBE, which degrades into tert-butyl formate, is of interest due to the large quantities used as a gasoline additive .
  • Results and Outcomes : The hydrolysis of tert-butyl formate produces tert-butyl alcohol, with implications for environmental impact assessments and the understanding of MTBE degradation pathways .

Safety And Hazards

Tert-butyl formate is classified as flammable and may cause eye irritation and respiratory system irritation . The flash point is -9 °C . It is recommended to handle it with personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves .

properties

IUPAC Name

tert-butyl formate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H10O2/c1-5(2,3)7-4-6/h4H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RUPAXCPQAAOIPB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H10O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID4024690
Record name tert-Butyl formate
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Molecular Weight

102.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid
Record name Formic acid, 1,1-dimethylethyl ester
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Product Name

Tert-butyl formate

CAS RN

762-75-4
Record name tert-Butyl formate
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Record name tert-Butyl formate
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Record name Formic acid, 1,1-dimethylethyl ester
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Record name tert-Butyl formate
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Record name tert-butyl formate
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Record name tert-Butyl formate
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Synthesis routes and methods

Procedure details

Referring to FIG. 12, primary and secondary reactions of MTBE with Ozone are shown. Karpel vel Leitner, R. N., A. L Papailhous, J. P. Crove, J. Payrot, and M. Dore (1994) “Oxidation of Methyl tert-Butyl Ether (MTBE) and Ethyl tert-Butyl Ether (ETBE) by Ozone and Combined Ozone/Hydrogen Peroxide” Ozone Science and Engineering 16, 41-54, described reaction pathways of ozone and MTBE in dilute aqueous solution using controlled experimental conditions. The primary reaction (90% of the consumed mass of MTBE) results in the formation of tert-butyl formate and hydrogen peroxide. A second parallel reaction (less than 10% of the consumed mass of MTBE) generates formaldehyde, TBA, and oxygen.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
920
Citations
CD Church, JF Pankow… - … Toxicology and Chemistry …, 1999 - Wiley Online Library
… Various studies on the fate of MTBE have shown that it can be degraded to tert-butyl formate (TBF), particularly in the atmosphere. Although it is generally recognized that TBF is subject …
Number of citations: 59 setac.onlinelibrary.wiley.com
AS Pimentel, GS Tyndall, JJ Orlando… - … journal of chemical …, 2010 - Wiley Online Library
Formates are produced in the atmosphere as a result of the oxidation of a number of species, notably dialkyl ethers and vinyl ethers. This work describes experiments to define the …
Number of citations: 20 onlinelibrary.wiley.com
A François, L Garnier, H Mathis, F Fayolle… - Applied microbiology and …, 2003 - Springer
… The effect of two downstream metabolites of MTBE, tert-butyl formate (TBF) and tert-butyl alcohol (TBA) on MTBE degradation was investigated using resting cells. The addition of low …
Number of citations: 52 link.springer.com
HPH Arp, K Fenner, TC Schmidt - Environmental science & …, 2005 - ACS Publications
… In this study, the sensitivity of predicted environmental concentrations of MTBE and its two major degradation products, tert-butyl formate (TBF) and tert-butyl alcohol (TBA), to all types of …
Number of citations: 14 pubs.acs.org
T Garoma, MD Gurol, L Thotakura, O Osibodu - Chemosphere, 2008 - Elsevier
… In this paper, the oxidation of tert-butyl formate (TBF) in aqueous solution by an ozone/UV process was described. The oxidation process was investigated experimentally in a semibatch …
Number of citations: 23 www.sciencedirect.com
DR Hardison, WJ Cooper, SP Mezyk… - Radiation Physics and …, 2002 - Elsevier
… To allow for a quantitative evaluation of the influence of tert-butyl formate (TBF), a major by-product formed in the AOT destruction of methyl tert-butyl ether, rate constants for TBF …
Number of citations: 32 www.sciencedirect.com
T Drakenberg, S Forsen - The Journal of Physical Chemistry, 1972 - ACS Publications
… Since tertbutyl formate consists of a mixture of s-cis and s-trans conformers, the observed splitting … to predict how the barrier should change from methyl formate to tertbutyl formate; we …
Number of citations: 35 pubs.acs.org
M Castonguay, JR Roy, PH McBreen - Langmuir, 2000 - ACS Publications
… Hence, the decomposition of tert-butyl formate provides a potential means for preparing surface tert-butoxy groups, albeit in the presence of coadsorbed CO and atomic hydrogen. The …
Number of citations: 6 pubs.acs.org
H Takeuchi, T Matsuoka, T Tsuji, H Takashima… - Journal of molecular …, 1998 - Elsevier
… The molecular structure of tert-butyl formate has been … The (O)C–O distance of tert-butyl formate is smaller than … The experimental results obtained for tert-butyl formate have …
Number of citations: 1 www.sciencedirect.com
ZS Seddigi, SA Ahmed, A Bumajdad… - … and Water Treatment, 2016 - Taylor & Francis
… Tert-butyl formate (TBF) is also a major intermediate produced during biodegradation, chemical oxidation and advanced oxidation of MTBE [Citation23,24]. TBF has been detected in …
Number of citations: 4 www.tandfonline.com

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